Cas no 61503-23-9 (Benzo[b]thiophene, 2,3-dihydro-3-(4-methylphenyl)-, 1,1-dioxide)

• Product Name: Benzo[b]thiophene, 2,3-dihydro-3-(4-methylphenyl)-, 1,1-dioxide
• CAS No: 61503-23-9
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• CID: 476942
• PubChem ID: 12296166
• Update Time: 2025-04-19

Benzo[b]thiophene, 2,3-dihydro-3-(4-methylphenyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 2,3-dihydro-3-(4-methylphenyl)-, 1,1-dioxide
• 3-(4-methylphenyl)-2,3-dihydro-1-benzothiophene 1,1-dioxide
• DTXSID30485583
• 61503-23-9

• Inchi： 1S/C15H14O2S/c1-11-6-8-12(9-7-11)14-10-18(16,17)15-5-3-2-4-13(14)15/h2-9,14H,10H2,1H3
• InChI Key： AVUNSDUNKRNNRF-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C2C=CC(C)=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 258.07152
• Monoisotopic Mass: 258.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14